7-butyl-3-methyl-8-(4-(3-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-butyl-3-methyl-8-(4-(3-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a chemical compound that belongs to the class of purine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.
Scientific Research Applications
Antimycobacterial Activity
One significant application of purine connected piperazine derivatives is their role as potent inhibitors of Mycobacterium tuberculosis. A series of these derivatives were synthesized and tested against the H37Rv strain of Mycobacterium tuberculosis, revealing a cluster of six analogues with promising activity. These compounds showed greater potency relative to existing drugs like Ethambutol, indicating their potential as preclinical agents against tuberculosis. Computational molecular docking analysis supported these findings, suggesting strong interactions with the enzyme MurB, which is crucial for the biosynthesis of peptidoglycan in the bacterial cell wall (Konduri et al., 2020).
Cardiovascular Activity
Research on 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones has shown these compounds to possess electrocardiographic, antiarrhythmic, and hypotensive activities. Certain derivatives displayed strong prophylactic antiarrhythmic activity in experimentally induced arrhythmia, with notable hypotensive activity observed for specific analogues. These findings highlight the therapeutic potential of these compounds in cardiovascular disease management (Chłoń-Rzepa et al., 2004).
Psychotropic Potential
A study explored the affinity and pharmacological evaluation of new 8-aminoalkyl derivatives of purine-2,6-dione for serotonin receptors (5-HT1A, 5-HT2A, and 5-HT7), with potential psychotropic activity. Among these, specific compounds demonstrated antidepressant-like effects in the forced swim test (FST) and anxiolytic-like activity, suggesting their usefulness in designing new serotonin ligands with psychotropic properties (Chłoń-Rzepa et al., 2013).
Antiasthmatic Activity
The development of xanthene derivatives, specifically 1,3-dimethyl-7-(2-(piperazin-1-yl)acetyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione derivatives, was targeted for their antiasthmatic activity. These compounds were evaluated for vasodilator activity, with several showing significant activity compared to the standard drug Cilostazol. This indicates the potential of these compounds as potent antiasthmatic agents, contributing to the ongoing search for effective treatments for asthma (Bhatia et al., 2016).
properties
IUPAC Name |
7-butyl-3-methyl-8-[4-[(3-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N6O2/c1-4-5-9-28-18-19(25(3)22(30)24-20(18)29)23-21(28)27-12-10-26(11-13-27)15-17-8-6-7-16(2)14-17/h6-8,14H,4-5,9-13,15H2,1-3H3,(H,24,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSUSLJZQDGOFQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=C(N=C1N3CCN(CC3)CC4=CC=CC(=C4)C)N(C(=O)NC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.